Cas no 159099-24-8 ((4,5-Diacetyloxy-3-fluorooxolan-2-yl)methyl benzoate)
(4,5-Diacetyloxy-3-fluorooxolan-2-yl)methyl benzoate Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Di-O-acetyl-5-O-benzoyl-3-deoxy-3-fluoro-D-ribofuranose
- (4,5-Diacetyloxy-3-fluorooxolan-2-yl)methyl benzoate
- DA-59791
- 1,2-Di-O-acetyl-5-O-benzoyl-3-deoxy-3-fluoro-D-xylofuranose
- WS-01603
- (3S,4S,5R)-5-((Benzoyloxy)methyl)-4-fluorotetrahydrofuran-2,3-diyldiacetate
- C16H17FO7
- 159099-24-8
- D72166
- [(2R,3S,4S)-4,5-diacetyloxy-3-fluorooxolan-2-yl]methyl benzoate
- SCHEMBL18521379
- (3S,4S,5R)-5-((Benzoyloxy)methyl)-4-fluorotetrahydrofuran-2,3-diyl diacetate
- CS-0047602
-
- Inchi: 1S/C16H17FO7/c1-9(18)22-14-13(17)12(24-16(14)23-10(2)19)8-21-15(20)11-6-4-3-5-7-11/h3-7,12-14,16H,8H2,1-2H3
- InChI Key: JMEMYKBTQDHFEB-UHFFFAOYSA-N
- SMILES: FC1C(COC(C2C=CC=CC=2)=O)OC(C1OC(C)=O)OC(C)=O
Computed Properties
- Exact Mass: 340.09583104g/mol
- Monoisotopic Mass: 340.09583104g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 24
- Rotatable Bond Count: 8
- Complexity: 475
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 88.1
(4,5-Diacetyloxy-3-fluorooxolan-2-yl)methyl benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM417198-250mg |
1,2-Di-O-acetyl-5-O-benzoyl-3-deoxy-3-fluoro-D-ribofuranose |
159099-24-8 | 95%+ | 250mg |
$370 | 2023-02-17 | |
| Chemenu | CM417198-1g |
1,2-Di-O-acetyl-5-O-benzoyl-3-deoxy-3-fluoro-D-ribofuranose |
159099-24-8 | 95%+ | 1g |
$810 | 2023-02-17 | |
| eNovation Chemicals LLC | Y1243542-100mg |
1,2-Di-O-acetyl-5-O-benzoyl-3-deoxy-3-fluoro-D-ribofuranose |
159099-24-8 | 95% | 100mg |
$370 | 2023-09-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1118242-100mg |
(3S,4S,5R)-5-((Benzoyloxy)methyl)-4-fluorotetrahydrofuran-2,3-diyl diacetate |
159099-24-8 | 95% | 100mg |
¥1963 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1118242-250mg |
(3S,4S,5R)-5-((Benzoyloxy)methyl)-4-fluorotetrahydrofuran-2,3-diyl diacetate |
159099-24-8 | 95% | 250mg |
¥3545 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1118242-1g |
(3S,4S,5R)-5-((Benzoyloxy)methyl)-4-fluorotetrahydrofuran-2,3-diyl diacetate |
159099-24-8 | 95% | 1g |
¥7800 | 2023-04-15 | |
| A2B Chem LLC | AX30225-100mg |
(3S,4S,5R)-5-((Benzoyloxy)methyl)-4-fluorotetrahydrofuran-2,3-diyl diacetate |
159099-24-8 | 95+% | 100mg |
$485.00 | 2024-04-20 | |
| Ambeed | A1005413-100mg |
(3S,4S,5R)-5-((Benzoyloxy)methyl)-4-fluorotetrahydrofuran-2,3-diyl diacetate |
159099-24-8 | 97% | 100mg |
$227.0 | 2024-04-23 | |
| MedChemExpress | HY-23171-100mg |
1,2-Di-O-acetyl-5-O-benzoyl-3-deoxy-3-fluoro-D-ribofuranose |
159099-24-8 | ≥95.0% | 100mg |
¥300 | 2024-04-19 | |
| Key Organics Ltd | WS-01603-0.25g |
(3S,4S,5R)-5-((benzoyloxy)methyl)-4-fluorotetrahydrofuran-2,3-diyl diacetate |
159099-24-8 | >95% | 0.25g |
£798.00 | 2025-02-09 |
(4,5-Diacetyloxy-3-fluorooxolan-2-yl)methyl benzoate Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on (4,5-Diacetyloxy-3-fluorooxolan-2-yl)methyl benzoate
(4,5-Diacetyloxy-3-fluorooxolan-2-yl)methyl benzoate and Its Significance in Modern Chemical Biology
The compound with the CAS number 159099-24-8, specifically identified as (4,5-Diacetyloxy-3-fluorooxolan-2-yl)methyl benzoate, represents a fascinating molecule in the realm of chemical biology. This compound has garnered attention due to its unique structural features and potential applications in pharmaceutical research and development. The presence of both acetyloxy and fluoro substituents in its molecular framework suggests a high degree of functional versatility, making it a subject of interest for synthetic chemists and biologists alike.
In recent years, there has been a growing emphasis on the development of novel bioactive molecules that can modulate biological pathways with high specificity. The structural motif of (4,5-Diacetyloxy-3-fluorooxolan-2-yl)methyl benzoate is particularly intriguing because it combines elements that are known to enhance binding affinity and metabolic stability. The benzoyl group provides a hydrophobic anchor, while the diacetyloxyoxolane ring introduces both rigidity and electronic modulation. This combination is often exploited in the design of drugs targeting enzymes and receptors.
One of the most compelling aspects of this compound is its potential role in the development of inhibitors for enzymes involved in inflammatory pathways. The fluorine atom, a common pharmacophore in drug design, is known to increase binding affinity by participating in hydrophobic interactions and dipole-dipole interactions with biological targets. Furthermore, the acetyloxy groups can serve as points for further derivatization, allowing chemists to fine-tune the properties of the molecule for specific applications.
Recent studies have begun to explore the pharmacological profile of derivatives of (4,5-Diacetyloxy-3-fluorooxolan-2-yl)methyl benzoate. For instance, researchers have synthesized analogs that exhibit inhibitory activity against certain kinases, which are key players in cancer signaling pathways. The ability to modulate kinase activity is crucial for developing therapeutic strategies against various forms of cancer. The structural features of this compound make it an excellent starting point for such investigations.
The synthesis of (4,5-Diacetyloxy-3-fluorooxolan-2-yl)methyl benzoate also presents interesting challenges and opportunities for synthetic chemists. The oxolane ring is a versatile scaffold that can be modified in numerous ways to create libraries of compounds with diverse biological activities. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce various substituents onto the benzene ring, further expanding the chemical space available for exploration.
In addition to its potential as a pharmacological tool, this compound has shown promise in materials science applications. The rigid structure and functional groups make it a candidate for use in organic electronics and polymer chemistry. For example, derivatives of this compound have been investigated as components in organic light-emitting diodes (OLEDs) due to their ability to absorb light efficiently and emit photons with high quantum yields.
The growing interest in green chemistry has also influenced the synthesis of (4,5-Diacetyloxy-3-fluorooxolan-2-yl)methyl benzoate. Researchers are increasingly focusing on developing synthetic routes that minimize waste and utilize sustainable methodologies. This includes the use of renewable feedstocks and catalytic processes that improve atom economy. Such approaches not only reduce environmental impact but also enhance the economic viability of producing complex molecules like this one.
The future prospects for this compound are bright, with ongoing research aimed at uncovering new applications and refining synthetic methodologies. As our understanding of biological systems continues to expand, molecules like (4,5-Diacetyloxy-3-fluorooxolan-2-yl)methyl benzoate will undoubtedly play a crucial role in advancing both pharmaceuticals and materials science. Their unique structural features offer a rich ground for innovation, making them invaluable tools for researchers across multiple disciplines.
159099-24-8 ((4,5-Diacetyloxy-3-fluorooxolan-2-yl)methyl benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)